N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE

• IUPAC Name: N-[4-[2-[4-(furan-2-carbonylamino)phenyl]pyrimidin-5-yl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C26H18N4O4/c31-25(22-3-1-13-33-22)29-20-9-5-17(6-10-20)19-15-27-24(28-16-19)18-7-11-21(12-8-18)30-26(32)23-4-2-14-34-23/h1-16H,(H,29,31)(H,30,32)
• InChI Key: MQYNPJLBCQCZFG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CC=C(C=C2)C3=CN=C(N=C3)C4=CC=C(C=C4)NC(=O)C5=CC=CO5
• Molecular Formula: C26H18N4O4
• Molecular Weight: 450.4 g/mol

Description

N,N’-(2,5-pyrimidinediyldi-4,1-phenylene)di(2-furamide) is a pincer-type tricationic compound . It features a central pyridine core with two pendant alkylated 4-pyridyl arms at the 3,5-positions. The compound bears three triflate anions (CF₃SO₃⁻) in its asymmetric unit. Triflate ligands are connected to the pincer cation via strong N–H⋯O hydrogen bonds. The molecular packing structure reveals an 18-molecule aggregate in a 3-dimensional supramolecular synthon stabilized by intermolecular N–H⋯O and C–H⋯O contacts.

Synthesis Analysis

The synthesis of N,N’-(2,5-pyrimidinediyldi-4,1-phenylene)di(2-furamide) involves the formation of a tricationic pincer tridentate salt from a neutral pincer tridentate ligand. The 1H NMR spectrum confirms the successful synthesis of the pincer trication.

Molecular Structure Analysis

The compound exhibits a planar central N-methyl moiety with adjacent N-methylpyridine moieties out of the plane. Dihedral angles between these moieties are 33.62° and 86.08°. The crystal structure is stabilized by a combination of electrostatic and dispersion forces in the lattice.